Cas no 2227646-65-1 (rac-(1R,2R)-2-4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylcyclopropane-1-carboxylic acid
• CAS No: 2227646-65-1
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• CID: 6023344
• PubChem ID: 165614225
• Update Time: 2025-10-29

rac-(1R,2R)-2-4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylcyclopropane-1-carboxylic acid
• EN300-1740692
• rac-(1R,2R)-2-[4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]cyclopropane-1-carboxylic acid
• 2227646-65-1

• Inchi： 1S/C10H12N2O4/c1-12-8(5-3-6(5)9(13)14)7(4-11-12)10(15)16-2/h4-6H,3H2,1-2H3,(H,13,14)/t5-,6-/m1/s1
• InChI Key： QVHPXGQLTMTDPR-PHDIDXHHSA-N
• SMILES： OC([C@@H]1C[C@H]1C1=C(C(=O)OC)C=NN1C)=O

Computed Properties

• Exact Mass: 224.07970687g/mol
• Monoisotopic Mass: 224.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 81.4Ų

Additional information on rac-(1R,2R)-2-4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylcyclopropane-1-carboxylic acid

Rac-(1R,2R)-2-4-(Methoxycarbonyl)-1-Methyl-1H-Pyrazol-5-Ylcyclopropane-1-Carboxylic Acid: A Comprehensive Overview

The compound rac-(1R,2R)-2-4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylcyclopropane-1-carboxylic acid (CAS No. 2227646-65-1) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which includes a cyclopropane ring fused with a pyrazole moiety, along with a methoxycarbonyl group and a carboxylic acid functional group. The stereochemistry of the molecule, specifically the (1R,2R) configuration, plays a crucial role in its biological activity and selectivity.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery due to their ability to induce non-classical ring-opening reactions. These reactions often lead to unique bioisosteric replacements, which can enhance the potency and selectivity of therapeutic agents. The pyrazole moiety, on the other hand, is known for its versatility in medicinal chemistry, as it can act as a hydrogen bond donor or acceptor, thereby enhancing the molecule's interaction with target proteins.

The methoxycarbonyl group attached to the pyrazole ring contributes to the molecule's solubility and stability. This functional group also serves as a protecting group for carboxylic acids during synthesis, making it easier to manipulate other parts of the molecule without interfering with its reactive sites. The carboxylic acid group at the cyclopropane position is critical for forming amide bonds, which are essential in peptide synthesis and drug delivery systems.

One of the most promising applications of this compound lies in its potential as an enzyme inhibitor. Recent research has demonstrated that rac-(1R,2R)-2-4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylcyclopropane-1-carboxylic acid can inhibit key enzymes involved in metabolic pathways associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. Its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development.

In addition to its pharmacological applications, this compound has shown potential in agrochemicals as a pesticide or herbicide. Its unique structure allows for selective inhibition of plant enzymes without affecting mammalian cells, making it an environmentally friendly alternative to traditional chemicals. Researchers are currently exploring its efficacy against various crop pests and weeds under controlled conditions.

The synthesis of rac-(1R,2R)-2-4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylcyclopropane-1-carboxylic acid involves a multi-step process that combines principles from organic chemistry and stereochemistry. Key steps include the formation of the cyclopropane ring through [2+1] cycloaddition reactions and the subsequent installation of functional groups using nucleophilic substitutions or electrophilic additions. The stereochemical outcome is controlled through careful selection of reagents and reaction conditions.

Despite its promising applications, further research is needed to fully understand the compound's pharmacokinetics, toxicity profile, and long-term effects on human health and the environment. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these challenges and accelerate its translation into clinical use.

In conclusion, rac-(1R,2R)-2-4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-y lcyclopropane-1-carboxylic acid represents a significant advancement in modern organic chemistry. Its unique structure, combined with recent breakthroughs in synthetic methods and biological applications, positions it as a valuable tool in drug discovery and agrochemical development. As research continues to unfold, this compound has the potential to make a meaningful impact on human health and sustainable agriculture.